Cas no 2680714-67-2 (methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate)

• Product Name: methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate
• CAS No: 2680714-67-2
• MF: C₁₃H₁₅BrClNO₄
• MW: 364.619502305985
• CID: 5622975
• PubChem ID: 165921536
• Update Time: 2025-10-31

methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300335
• 2680714-67-2
• methyl 5-bromo-3-{[(tert-butoxy)carbonyl]amino}-2-chlorobenzoate
• methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate

• Inchi： 1S/C13H15BrClNO4/c1-13(2,3)20-12(18)16-9-6-7(14)5-8(10(9)15)11(17)19-4/h5-6H,1-4H3,(H,16,18)
• InChI Key： AMCRUISQZWGDON-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(=C(C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 362.98730g/mol
• Monoisotopic Mass: 362.98730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate

Comprehensive Overview of Methyl 5-Bromo-3-{(tert-Butoxy)Carbonylamino}-2-Chlorobenzoate (CAS No. 2680714-67-2)

Methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate (CAS No. 2680714-67-2) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a bromo substituent, a chloro group, and a tert-butoxycarbonyl (Boc) protected amine, makes it a versatile intermediate for constructing complex bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapies.

The compound’s CAS number 2680714-67-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and procurement contexts. Its methyl ester functionality enhances solubility in organic solvents, facilitating reactions such as cross-coupling (e.g., Suzuki-Miyaura) or nucleophilic substitutions. The Boc-protected amine is a cornerstone in peptide synthesis, offering stability during multi-step transformations while allowing deprotection under mild acidic conditions. These attributes align with trending topics in green chemistry and sustainable synthesis, where efficient protecting group strategies are paramount.

In the context of current scientific trends, methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate is often discussed alongside high-throughput screening and fragment-based drug design. Its structural motifs are valuable for optimizing pharmacokinetic properties, a hot topic in AI-driven drug discovery. Computational chemists frequently explore such building blocks to predict binding affinities or metabolic stability using machine learning models. This synergy between synthetic chemistry and digital tools underscores the compound’s relevance in modern research.

From a commercial perspective, the demand for CAS 2680714-67-2 is driven by its role in producing small-molecule APIs (Active Pharmaceutical Ingredients). Manufacturers emphasize scalability and purity (>98% by HPLC), addressing concerns raised in quality-by-design (QbD) frameworks. Analytical techniques like NMR and LC-MS are routinely employed to verify its integrity, reflecting the industry’s focus on traceability and regulatory compliance.

Environmental and safety considerations are also integral to discussions about this compound. While not classified as hazardous, its handling requires standard laboratory precautions, resonating with broader interest in occupational health and waste reduction. Innovations in biodegradable solvents for its processing further align with global sustainability goals, a frequent search query among environmentally conscious researchers.

In summary, methyl 5-bromo-3-{(tert-butoxy)carbonylamino}-2-chlorobenzoate exemplifies the intersection of cutting-edge science and industrial application. Its utility in medicinal chemistry, coupled with its adaptability to automated synthesis platforms, positions it as a critical tool for advancing therapeutic innovation. As the pharmaceutical landscape evolves, this compound will likely remain a staple in the toolkit of chemists addressing unmet medical needs.